Cas no 1248026-60-9 (Methyl 2-amino-5-(4-bromo-1h-pyrazol-1-yl)-2-methylpentanoate)

Methyl 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoate is a brominated pyrazole derivative with a methyl ester functional group. This compound is of interest in medicinal and synthetic chemistry due to its structural features, which include a chiral center and a reactive amino group, enabling further functionalization. The presence of the 4-bromo-1H-pyrazole moiety enhances its utility as a building block for heterocyclic synthesis, particularly in the development of pharmacologically active molecules. The ester group improves solubility in organic solvents, facilitating downstream reactions. Its well-defined structure makes it suitable for applications in drug discovery and as an intermediate in the synthesis of complex organic frameworks.
Methyl 2-amino-5-(4-bromo-1h-pyrazol-1-yl)-2-methylpentanoate structure
1248026-60-9 structure
Product Name:Methyl 2-amino-5-(4-bromo-1h-pyrazol-1-yl)-2-methylpentanoate
CAS No:1248026-60-9
MF:C10H16BrN3O2
MW:290.156941413879
CID:5759848
PubChem ID:61924207
Update Time:2025-06-14

Methyl 2-amino-5-(4-bromo-1h-pyrazol-1-yl)-2-methylpentanoate Chemical and Physical Properties

Names and Identifiers

    • AKOS011198136
    • 1248026-60-9
    • CS-0346704
    • EN300-1140486
    • Methyl 2-amino-5-(4-bromo-1h-pyrazol-1-yl)-2-methylpentanoate
    • 1H-Pyrazole-1-pentanoic acid, α-amino-4-bromo-α-methyl-, methyl ester
    • Inchi: 1S/C10H16BrN3O2/c1-10(12,9(15)16-2)4-3-5-14-7-8(11)6-13-14/h6-7H,3-5,12H2,1-2H3
    • InChI Key: UNWZCZRTYXLIPK-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)CCCC(C(=O)OC)(C)N

Computed Properties

  • Exact Mass: 289.04259g/mol
  • Monoisotopic Mass: 289.04259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • Density: 1.47±0.1 g/cm3(Predicted)
  • Boiling Point: 363.3±37.0 °C(Predicted)
  • pka: 7.29±0.25(Predicted)

Methyl 2-amino-5-(4-bromo-1h-pyrazol-1-yl)-2-methylpentanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1140486-0.05g
methyl 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoate
1248026-60-9 95%
0.05g
$587.0 2023-10-26
Enamine
EN300-1140486-0.1g
methyl 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoate
1248026-60-9 95%
0.1g
$615.0 2023-10-26
Enamine
EN300-1140486-0.25g
methyl 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoate
1248026-60-9 95%
0.25g
$642.0 2023-10-26
Enamine
EN300-1140486-0.5g
methyl 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoate
1248026-60-9 95%
0.5g
$671.0 2023-10-26
Enamine
EN300-1140486-1.0g
methyl 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoate
1248026-60-9
1g
$728.0 2023-06-09
Enamine
EN300-1140486-2.5g
methyl 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoate
1248026-60-9 95%
2.5g
$1370.0 2023-10-26
Enamine
EN300-1140486-5.0g
methyl 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoate
1248026-60-9
5g
$2110.0 2023-06-09
Enamine
EN300-1140486-10.0g
methyl 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoate
1248026-60-9
10g
$3131.0 2023-06-09
Enamine
EN300-1140486-1g
methyl 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoate
1248026-60-9 95%
1g
$699.0 2023-10-26
Enamine
EN300-1140486-5g
methyl 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoate
1248026-60-9 95%
5g
$2028.0 2023-10-26

Additional information on Methyl 2-amino-5-(4-bromo-1h-pyrazol-1-yl)-2-methylpentanoate

Research Briefing on Methyl 2-amino-5-(4-bromo-1h-pyrazol-1-yl)-2-methylpentanoate (CAS: 1248026-60-9)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds in drug discovery and development. Among these, Methyl 2-amino-5-(4-bromo-1h-pyrazol-1-yl)-2-methylpentanoate (CAS: 1248026-60-9) has emerged as a compound of interest due to its potential applications in targeted therapies. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, Methyl 2-amino-5-(4-bromo-1h-pyrazol-1-yl)-2-methylpentanoate, is a derivative of pyrazole, a heterocyclic aromatic organic compound known for its diverse pharmacological properties. Recent studies have explored its role as a building block in the synthesis of more complex molecules, particularly those targeting protein-protein interactions (PPIs) and enzyme inhibition. The presence of the 4-bromo-1H-pyrazol-1-yl moiety is believed to enhance binding affinity to specific biological targets, making it a valuable scaffold in drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for Methyl 2-amino-5-(4-bromo-1h-pyrazol-1-yl)-2-methylpentanoate, optimizing reaction conditions to improve yield and purity. The study reported a novel multi-step synthesis route involving palladium-catalyzed cross-coupling reactions, achieving a yield of 78% with high enantiomeric purity. This advancement is critical for scaling up production for preclinical studies.

Biological evaluations of this compound have revealed promising activity against certain kinase enzymes, particularly those involved in inflammatory pathways. In vitro assays demonstrated significant inhibition of JAK2 and IRAK4 kinases, suggesting potential applications in autoimmune diseases and oncology. Further, molecular docking studies indicated strong interactions with the ATP-binding sites of these kinases, corroborating the experimental findings.

Another area of interest is the compound's potential as a prodrug. Preliminary pharmacokinetic studies in animal models showed favorable absorption and metabolic stability, with the ester moiety being cleaved to release the active amino acid derivative. This property could be leveraged to improve bioavailability and reduce off-target effects in therapeutic applications.

Despite these promising findings, challenges remain. The compound's solubility in aqueous media is limited, which may hinder its formulation for intravenous administration. Researchers are exploring prodrug strategies and nanoformulations to address this issue. Additionally, long-term toxicity studies are needed to ensure safety before clinical translation.

In conclusion, Methyl 2-amino-5-(4-bromo-1h-pyrazol-1-yl)-2-methylpentanoate represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties. Collaborative efforts between academia and industry will be essential to advance this compound toward clinical development.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd